Cas no 17844-66-5 ([1,1'-Bicyclohexyl]-3,5-dione)
![[1,1'-Bicyclohexyl]-3,5-dione structure](https://ossimg.kuujia.com/scimg/18000/17844-66-5x500.png)
[1,1'-Bicyclohexyl]-3,5-dione structure
Product Name:[1,1'-Bicyclohexyl]-3,5-dione
CAS No:17844-66-5
MF:C12H18O2
MW:194.270123958588
CID:122591
PubChem ID:21551705
Update Time:2025-04-18
[1,1'-Bicyclohexyl]-3,5-dione Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Bicyclohexyl]-3,5-dione
- 5-cyclohexylcyclohexane-1,3-dione
- BICYCLOHEXYL-3,5-DIONE
- 3.5-Dioxo-dicyclohexyl
- Bicyclohexyl-3,5-dion
- [1,1'-Bi(cyclohexane)]-3,5-dione
- SCHEMBL5471447
- AKOS019913526
- DTXSID90615809
- 17844-66-5
-
- Inchi： 1S/C12H18O2/c13-11-6-10(7-12(14)8-11)9-4-2-1-3-5-9/h9-10H,1-8H2
- InChI Key： LCYBPPUTWMUXAX-UHFFFAOYSA-N
- SMILES： O=C1CC(CC(C1)C1CCCCC1)=O
Computed Properties
- Exact Mass: 222.08900
- Monoisotopic Mass: 194.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 1.081
- Boiling Point: 333.1°C at 760 mmHg
- Flash Point: 124.9°C
- Refractive Index: 1.509
- PSA: 68.28000
- LogP: 0.86300
[1,1'-Bicyclohexyl]-3,5-dione Customs Data
- HS CODE：2914299000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
[1,1'-Bicyclohexyl]-3,5-dione Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
17844-66-5 ([1,1'-Bicyclohexyl]-3,5-dione) Related Products
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- 5441-51-0(4-ethylcyclohexan-1-one)
- 61203-83-6(4-Pentylcyclohexanone)
- 84868-02-0(4-(trans-4-Pentylcyclohexyl)cyclohexanone)
- 4341-24-6(5-Methylcyclohexane-1,3-dione)
- 5432-85-9(4-Isopropylcyclohexanone)
- 82832-73-3(4-(trans-4'-Propylcyclohexyl)cyclohexan-1-one)
- 1193-55-1(2-Methylcyclohexane-1,3-dione)
- 874-23-7(2-acetylcyclohexan-1-one)
- 18456-87-6(5-Isopropyl-1,3-cyclohexanedione)
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